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Compound of Interest

Compound Name: Piptocarphin F

Cat. No.: B211590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Piptocarphin F is a sesquiterpene lactone, a class of natural products known for a wide range

of biological activities. This technical guide provides a summary of the available chemical

identifiers for Piptocarphin F. Due to the limited publicly available data, this document also

presents a generalized experimental workflow for the investigation of such natural products, in

lieu of specific experimental protocols and signaling pathway analyses for Piptocarphin F.

Chemical Identifiers
While a specific CAS Registry Number for Piptocarphin F is not readily available in the public

domain, several other key chemical identifiers have been reported. These are crucial for the

accurate identification and database referencing of this compound. The available data is

summarized in the table below.
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Identifier Value Source

Molecular Formula C₂₁H₂₈O₈ PubChem[1]

IUPAC Name

[(1R,2E,8R,10R,11S)-6-

(ethoxymethyl)-10,11-

dihydroxy-1,10-dimethyl-5-oxo-

4,14-

dioxatricyclo[9.2.1.0³,⁷]tetradec

a-2,6-dien-8-yl] 2-methylprop-

2-enoate

PubChem[1]

SMILES

CCOCC1=C/2--INVALID-LINK-

-(/C=C2/OC1=O)C)O)

(C)O">C@@HOC(=O)C(=C)C

PubChem[1]

InChI

InChI=1S/C21H28O8/c1-6-26-

11-13-16-14(28-18(13)23)9-

19(4)7-8-21(25,29-

19)20(5,24)10-15(16)27-

17(22)12(2)3/h9,15,24-

25H,2,6-8,10-11H2,1,3-

5H3/b14-

9+/t15-,19-,20-,21+/m1/s1

PubChem[1]

InChIKey
UBMOPFJLLXVNIM-

ZUQHRPQWSA-N
PubChem[1]

Biological Activity and Experimental Data
As of the latest literature review, specific quantitative data on the biological activity of

Piptocarphin F, detailed experimental protocols, and established signaling pathways are not

extensively documented in publicly accessible scientific databases. The Piptocarpha genus,

from which Piptocarphins are derived, is known to contain various bioactive compounds,

including other sesquiterpene lactones, triterpenes, flavonoids, and phenolic acids.[2]
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In the absence of specific experimental details for Piptocarphin F, a generalized workflow for

the isolation, characterization, and biological evaluation of a novel natural product is presented

below. This diagram illustrates a logical progression from raw biological material to the

identification of a potentially therapeutic lead compound.

Isolation and Purification

Structural Elucidation

Biological Evaluation
Plant Material

(Piptocarpha sp.) Solvent Extraction Crude Extract Chromatographic
Fractionation Pure Piptocarphin F

Spectroscopic Analysis
(NMR, MS)

In Vitro Assays
(e.g., Cytotoxicity, Enzyme Inhibition) Hit Identification In Vivo Models

(e.g., Animal Studies) Lead Compound

Click to download full resolution via product page

A generalized workflow for natural product discovery.

Signaling Pathways
Detailed information on the specific signaling pathways modulated by Piptocarphin F is not

currently available. Research into the biological effects of this compound would be required to

elucidate its mechanism of action and its impact on cellular signaling cascades.

Conclusion
Piptocarphin F is a structurally defined sesquiterpene lactone for which a comprehensive

biological and pharmacological profile is yet to be established in the public domain. The

chemical identifiers provided in this guide serve as a foundation for future research. The

hypothetical workflow illustrates a standard pathway for the scientific investigation of such

natural products, which could be applied to further explore the therapeutic potential of

Piptocarphin F. Further studies are warranted to determine its biological activities, mechanism

of action, and potential for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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